Cas no 1805036-58-1 (3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol
• CAS No: 1805036-58-1
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4881091
• Update Time: 2025-05-28

3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol

• Inchi： 1S/C7H6F3NO2/c8-5-3(2-12)1-11-7(13)4(5)6(9)10/h1,6,12H,2H2,(H,11,13)
• InChI Key： OTSRAWPRRLINBD-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(NC=C1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3

Additional information on 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol

Comprehensive Overview of 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol (CAS No. 1805036-58-1)

3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol (CAS No. 1805036-58-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethyl group and a hydroxymethyl substituent on a pyridine core, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, especially in the development of antifungal agents and herbicides. Its fluorine-rich structure contributes to improved metabolic stability and bioavailability, making it a valuable candidate for drug discovery.

In recent years, the demand for fluorinated compounds like 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol has surged, driven by their applications in precision agriculture and targeted therapeutics. A common query among scientists is how this compound compares to other fluoropyridine derivatives in terms of efficacy and environmental impact. Studies suggest that its selective reactivity and low toxicity profile make it a sustainable alternative for crop protection. Additionally, its potential use in cancer research has sparked interest, as fluorinated molecules often exhibit enhanced binding affinity to biological targets.

The synthesis of CAS No. 1805036-58-1 typically involves multi-step reactions, including halogenation and hydroxymethylation, to achieve high purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its structure. Industry professionals frequently search for optimized synthetic routes and scalability challenges associated with this compound, reflecting its growing commercial relevance. Furthermore, its stability under various pH conditions is a key consideration for formulation scientists.

From an environmental perspective, the biodegradability of 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol is a hot topic. Regulatory agencies emphasize the need for eco-friendly alternatives in chemical manufacturing, and this compound’s low persistence in soil aligns with green chemistry principles. Discussions on patent landscapes and intellectual property related to its derivatives also dominate academic forums, highlighting its competitive edge in innovation.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-hydroxypyridine-5-methanol (CAS No. 1805036-58-1) represents a versatile and promising compound with broad applications in life sciences and material chemistry. Its fluorine-based design, coupled with functional group diversity, positions it as a focal point for future research and development. As industries pivot toward sustainable solutions, this compound is poised to play a pivotal role in advancing both human health and agricultural productivity.